Cas no 883107-64-0 (2-Propenal,3-(2-chloro-6-fluorophenyl)-)

2-Propenal,3-(2-chloro-6-fluorophenyl)- structure
883107-64-0 structure
Product Name:2-Propenal,3-(2-chloro-6-fluorophenyl)-
CAS No:883107-64-0
MF:C9H6ClFO
MW:184.594745159149
CID:710377
Update Time:2024-01-31

2-Propenal,3-(2-chloro-6-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenal,3-(2-chloro-6-fluorophenyl)-
    • (E)-3-(2-chloro-6-fluorophenyl)acrylaldehyde
    • 2-CHLORO-4-FLUOROCINNAMALDEHYDE
    • 2-Chloro-6-fluorocinnamaldehyde
    • 3-(2-Chloro-6-Fluorophenyl)-2-Propenal
    • 2-Propenal, 3-(2-chloro-6-fluorophenyl)-
    • Inchi: 1S/C9H6ClFO/c10-8-4-1-5-9(11)7(8)3-2-6-12/h1-6H
    • InChI Key: CULZNIOWOCPUHH-UHFFFAOYSA-N
    • SMILES: C(=O)C=CC1=C(F)C=CC=C1Cl

Computed Properties

  • Exact Mass: 184.00900
  • Monoisotopic Mass: 184.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 1.282
  • Boiling Point: 278.5°C at 760 mmHg
  • Flash Point: 122.2°C
  • Refractive Index: 1.57
  • PSA: 17.07000
  • LogP: 2.69120
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